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Compound of Interest

2-Methoxyethyl 4-
Compound Name:
methylbenzenesulfonate

Cat. No. B097947

This technical guide provides a comprehensive overview of 2-Methoxyethyl tosylate, a key
reagent in organic synthesis. It is designed for researchers, scientists, and professionals in
drug development, offering in-depth insights into its chemical and physical properties, synthesis
protocols, and significant applications. This document emphasizes the practical aspects of its
use, underpinned by established scientific principles to ensure both safety and efficacy in
laboratory and industrial settings.

Core Chemical Identity

2-Methoxyethyl tosylate, also known as 2-Methoxyethyl p-toluenesulfonate, is an organic
compound that serves as a versatile alkylating agent.[1] The tosylate group is an excellent
leaving group, making this compound highly reactive in nucleophilic substitution reactions. Its
structure consists of a 2-methoxyethyl group linked to a tosylate (p-toluenesulfonate) group.

Molecular Formula and Weight

The fundamental chemical identity of a compound is defined by its molecular formula and
weight, which are crucial for stoichiometric calculations in synthesis.

¢ Molecular Formula: C10H1404S[1][2][3]

e Molecular Weight: 230.28 g/mol [1][2][3]
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Physicochemical Properties

The physical and chemical properties of 2-Methoxyethyl tosylate dictate its handling, storage,
and application conditions. These properties are summarized in the table below.

Property Value Source(s)
CAS Number 17178-10-8 [1][2]
Colorless to almost colorless
Appearance o
clear liquid
Density 1.21 g/cm3 [1114]
Melting Point 10 °C [1][4]

B _ 110-117 °C at 0.075 Torr; 141
Boiling Point [11[4]
°C at 0.2 mmHg

Flash Point 161.8 °C [1][4]

Refractive Index 1.5100-1.5120 [1][4]

p-Toluenesulfonic acid 2-
methoxyethyl ester, 2-

Synonyms Methoxyethyl p- [2][4]
toluenesulfonate, Ethylene

glycol methyl ether tosylate

Synthesis of 2-Methoxyethyl Tosylate

The synthesis of tosylates from alcohols is a standard and reliable procedure in organic
chemistry.[5] The most common method involves the reaction of the corresponding alcohol with
p-toluenesulfonyl chloride (tosyl chloride) in the presence of a base, such as pyridine.[5][6]

General Reaction Scheme

The tosylation of 2-methoxyethanol proceeds via the nucleophilic attack of the alcohol's oxygen
on the electrophilic sulfur atom of tosyl chloride, with a base serving to neutralize the
hydrochloric acid byproduct.
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Experimental Protocol: Laboratory Scale Synthesis

This protocol is a self-validating system for producing 2-Methoxyethyl tosylate with a high yield.

Materials:

2-Methoxyethanol

p-Toluenesulfonyl chloride (Tosyl chloride)
Pyridine

Dichloromethane (CH2Clz2)

Concentrated Hydrochloric Acid (HCI)
Saturated Sodium Chloride Solution (Brine)

Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an
ice bath to 0°C, dissolve 2-methoxyethanol in pyridine.[6]

Addition of Tosyl Chloride: Slowly add p-toluenesulfonyl chloride portion-wise to the solution,
ensuring the temperature remains at 0°C.[6]

Reaction: Stir the mixture for approximately 20 hours, allowing it to slowly warm to room
temperature.[6]

Workup: Pour the reaction mixture into a beaker containing a mixture of concentrated
hydrochloric acid and ice.[6]

Extraction: Transfer the mixture to a separatory funnel and extract the product with
dichloromethane.[6]

Washing: Wash the organic layer successively with water and a saturated sodium chloride
solution.[6]
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» Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure to yield the final product as a yellow oil.[4]

[6]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 2-Methoxyethyl tosylate.

Applications in Research and Drug Development

2-Methoxyethyl tosylate is a valuable reagent in organic synthesis, primarily due to the tosylate
group being an excellent leaving group. This property is exploited in various nucleophilic
substitution reactions.

Role as an Alkylating Agent

The primary application of 2-Methoxyethyl tosylate is as a 2-methoxyethylating agent. The
carbon atom adjacent to the tosylate oxygen is electrophilic and susceptible to attack by
nucleophiles. This allows for the introduction of a 2-methoxyethyl group onto various
substrates, which is a common motif in more complex molecules. Tosylate esters are
considered efficient alkylating agents, with reactivity comparable to alkyl iodides.[7]
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Relevance in Drug Design and Synthesis

In the context of drug development, the synthesis of novel molecular entities often requires the
assembly of complex structures from simpler building blocks. While direct applications of 2-
Methoxyethyl tosylate in final drug structures are not broadly documented, its utility lies in the
synthesis of intermediates. The introduction of a 2-methoxyethyl group can modify the
pharmacokinetic properties of a molecule, such as its solubility and metabolic stability.
Computational techniques and QSAR modeling are often used in the early stages of drug
design to predict the potential activity and toxicity of compounds before synthesis.[8] The
chemical stability of drug substances is a significant challenge in drug development, and
versatile reagents like 2-Methoxyethyl tosylate are crucial for creating stable and effective
therapeutic agents.[9]

Safety, Handling, and Storage

Proper handling and storage of 2-Methoxyethyl tosylate are essential to ensure laboratory
safety and maintain the integrity of the compound.

Hazard Identification

o Eye Damage: Can cause serious eye damage.[10]
» Skin Sensitization: May cause an allergic skin reaction.[10]

o General Precautions: Avoid contact with skin, eyes, and clothing. Do not inhale the
substance or its mixture.[10][11]

Recommended Handling Procedures

» Engineering Controls: Work under a chemical fume hood to avoid inhalation of vapors.[11]
[12] Ensure that eyewash stations and safety showers are readily accessible.[12]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear safety goggles or a face shield.[11][13]

o Hand Protection: Use impervious gloves.
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o Skin and Body Protection: Wear a lab coat or protective clothing.[11][13]

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[10]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[13]

o Keep away from heat, sparks, open flames, and other ignition sources.

Disposal

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[10]

Conclusion

2-Methoxyethyl tosylate is a fundamental reagent in organic synthesis, valued for its role as an
effective 2-methoxyethylating agent. Its well-defined chemical properties and straightforward
synthesis make it a reliable tool for chemists in academic research and the pharmaceutical
industry. A thorough understanding of its characteristics, coupled with stringent adherence to
safety protocols, is paramount for its successful and safe application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

